2-[(1,3-dioxoinden-2-ylidene)methylamino]-5-methylbenzoic acid

• IUPAC Name: 2-[(1,3-dioxoinden-2-ylidene)methylamino]-5-methylbenzoic acid
• InChI: InChI=1S/C18H13NO4/c1-10-6-7-15(13(8-10)18(22)23)19-9-14-16(20)11-4-2-3-5-12(11)17(14)21/h2-9,19H,1H3,(H,22,23)
• InChI Key: PYJFXWYLUAFDQV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC=C2C(=O)C3=CC=CC=C3C2=O)C(=O)O
• Molecular Formula: C18H13NO4
• Molecular Weight: 307.3 g/mol

Description

The compound with the identifier “2-[(1,3-dioxoinden-2-ylidene)methylamino]-5-methylbenzoic acid” is a chemical entity listed in the PubChem database. PubChem is a public repository for information on the biological activities of small molecules. This compound is used in various scientific research applications due to its unique chemical properties.

Chemical Reactions Analysis

2-[(1,3-dioxoinden-2-ylidene)methylamino]-5-methylbenzoic acid undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and halogenated hydrocarbons. The major products formed from these reactions depend on the specific conditions and reagents used. For instance, the reaction of dimethyl sulfoxide with iodomethane can produce sulfoxonium salts .

Scientific Research Applications

2-[(1,3-dioxoinden-2-ylidene)methylamino]-5-methylbenzoic acid has a wide range of scientific research applications. It is used in chemistry for studying reaction mechanisms and developing new synthetic methods. In biology, it is used to investigate molecular interactions and pathways. In medicine, it can be used to study the effects of specific compounds on biological systems. Additionally, it has industrial applications in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of 2-[(1,3-dioxoinden-2-ylidene)methylamino]-5-methylbenzoic acid involves its interaction with specific molecular targets and pathways. For example, some compounds exert their effects by inhibiting specific enzymes or receptors, leading to changes in cellular processes. The exact mechanism of action for this compound would depend on its chemical structure and the biological system it interacts with .

Comparison with Similar Compounds

2-[(1,3-dioxoinden-2-ylidene)methylamino]-5-methylbenzoic acid can be compared with other similar compounds to highlight its uniqueness. Similar compounds may have similar chemical structures or functional groups but differ in their specific properties and applications. For instance, compounds with similar structures may be identified using PubChem’s 2-D and 3-D neighboring sets

Conclusion

This compound is a versatile compound with significant applications in scientific research Its unique chemical properties make it valuable in various fields, including chemistry, biology, medicine, and industry